Cas no 1289386-29-3 (2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride)

• Product Name: 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride
• CAS No: 1289386-29-3
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• CID: 2090974
• PubChem ID: 60137057
• Update Time: 2025-06-12

2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile
• hydrochloride
• DB-239633
• 2-((Methyl(piperidin-4-yl)amino)methyl)benzonitrile hydrochloride
• 2-{[METHYL(PIPERIDIN-4-YL)AMINO]METHYL}BENZONITRILE HYDROCHLORIDE
• 2-((Methyl(piperidin-4-yl)amino)methyl)benzonitrilehydrochloride
• G71142
• Benzonitrile, 2-[(methyl-4-piperidinylamino)methyl]-, hydrochloride (1:1)
• 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride
• 2-[(methyl-piperidin-4-yl-amino)-methyl]-benzonitrile hydrochloride
• AKOS015940851
• 1289386-29-3

• Inchi： 1S/C14H19N3.ClH/c1-17(14-6-8-16-9-7-14)11-13-5-3-2-4-12(13)10-15;/h2-5,14,16H,6-9,11H2,1H3;1H
• InChI Key： MLAWRBZWNAGIQG-UHFFFAOYSA-N
• SMILES： Cl.N(C)(CC1C=CC=CC=1C#N)C1CCNCC1

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride

2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride (CAS No. 1289386-29-3): A Comprehensive Overview

2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride (CAS No. 1289386-29-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as MPPM-benzonitrile hydrochloride, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, pharmacological activities, and recent research developments surrounding this compound.

The chemical structure of 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride is composed of a benzene ring with a nitrile group at the 2-position and a substituted piperidine moiety attached to the benzene ring via a methylene bridge. The presence of the nitrile group and the piperidine ring imparts specific chemical and biological properties to this compound, making it an interesting candidate for various pharmaceutical applications.

In terms of synthesis, 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride can be prepared through a multi-step process involving the reaction of 2-cyanobenzyl chloride with N-methylpiperidine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings. Recent advancements in synthetic chemistry have also explored alternative methods to improve the efficiency and sustainability of the synthesis process.

The pharmacological profile of 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. Specifically, it has been reported to have selective binding affinity for certain serotonin receptors, which makes it a potential candidate for the treatment of neurological disorders such as depression and anxiety.

Recent studies have also explored the potential of 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride in cancer therapy. Preclinical data suggest that this compound may have antiproliferative effects on cancer cells by modulating key signaling pathways involved in cell growth and survival. These findings have sparked interest in further investigating its potential as a novel anticancer agent.

In addition to its therapeutic applications, 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride has been studied for its use as a research tool in understanding the mechanisms of various biological processes. Its ability to selectively interact with specific targets makes it valuable for probing the function of these targets in both healthy and diseased states.

The safety profile of 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride is an important consideration for its potential use in clinical settings. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-[[methyl(piperidin-4-yl)amino]methyl]benzonitrile;hydrochloride (CAS No. 1289386-29-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field of drug discovery.